N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide

• Molecular Formula: C22H15F3N2O2S2
• Molecular Weight: 460.5 g/mol
• IUPAC Name: N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H15F3N2O2S2/c23-22(24,25)14-10-11-19-17(12-14)27-21(31-19)30-13-20(28)26-16-8-4-5-9-18(16)29-15-6-2-1-3-7-15/h1-12H,13H2,(H,26,28)
• InChI Key: ICIHNYKMQPGENF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)CSC3=NC4=C(S3)C=CC(=C4)C(F)(F)F

Description

N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide, also known as TFB-TBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research related to neurological disorders. TFB-TBOA acts as a selective inhibitor of glutamate transporters, which are responsible for regulating the levels of glutamate in the brain.

Mechanism of Action

N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide acts as a competitive inhibitor of glutamate transporters, specifically the excitatory amino acid transporter 2 (EAAT2). It binds to the substrate-binding site of EAAT2 and prevents the uptake of glutamate from the synaptic cleft into the astrocytes. This leads to an increase in the extracellular levels of glutamate, which can cause excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has been shown to have significant effects on the levels of glutamate in the brain. Inhibition of glutamate transporters leads to an increase in the extracellular levels of glutamate, which can cause excitotoxicity and neuronal damage. This can lead to a range of neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has also been shown to have a neuroprotective effect in certain conditions, such as ischemic stroke.

Advantages and Limitations for Lab Experiments

N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of glutamate transporters, which makes it a valuable tool for studying the role of these transporters in neurological disorders. It has also been shown to have a low toxicity profile, which makes it suitable for use in in vivo studies. However, N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has some limitations, such as its short half-life and poor solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research related to N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide. One area of interest is the development of more potent and selective inhibitors of glutamate transporters. Another area of research is the development of novel therapies for neurological disorders based on the inhibition of glutamate transporters. Additionally, there is a need for further studies to better understand the biochemical and physiological effects of N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide and its potential applications in the treatment of neurological disorders.
Conclusion:
In conclusion, N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide is a chemical compound that has significant potential for use in scientific research related to neurological disorders. It acts as a selective inhibitor of glutamate transporters and has been shown to have both neuroprotective and neurotoxic effects depending on the conditions. N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research related to N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide, including the development of more potent and selective inhibitors of glutamate transporters and the development of novel therapies for neurological disorders.

Synthesis Methods

N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide can be synthesized using a multi-step process that involves the reaction of 2-bromo-5-(trifluoromethyl)benzothiazole with thiourea to form 2-amino-5-(trifluoromethyl)benzothiazole-7-carbothioamide. The resulting compound is then reacted with 2-bromoanisole in the presence of a base to form the final product, N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide.

Scientific Research Applications

N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has been widely used in scientific research related to neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. It has been shown to be a potent inhibitor of glutamate transporters, which are responsible for removing excess glutamate from the synaptic cleft. Inhibition of these transporters leads to an increase in the levels of glutamate, which can cause excitotoxicity and neuronal damage. N-(2-phenoxyphenyl)-2-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]sulfanyl]acetamide has been used to study the role of glutamate transporters in these disorders and to develop potential treatments.